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molecular formula C5H4N2OS B8533036 5-Cyano-4-methyl-4-thiazoline-2-one

5-Cyano-4-methyl-4-thiazoline-2-one

Cat. No. B8533036
M. Wt: 140.17 g/mol
InChI Key: BXXMVNFRXZXDMV-UHFFFAOYSA-N
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Patent
US03948925

Procedure details

40 g of chlorocarbonylsulfenyl chloride were added to a mixture of 25 g of 3-amino-crotononitrile in 700 ml of tetrahydrofuran and the mixture was refluxed for 3 hours after which the solvent was distilled off under reduced pressure. The residue was heated at 140°C for 10 minutes and cooled and then 1N sodium hydroxide was added thereto. The aqueous solution was washed with ethylacetate, acidified with hydrochloric and extracted with ethylacetate. The organic extracts were dried, concentrated to dryness and isopropyl ether was added to obtain 31 g of 5-cyano-4-methyl-4-thiazoline-2-one melting at 180° to 181°C.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
Cl[C:2]([S:4]Cl)=[O:3].[NH2:6]/[C:7](/[CH3:11])=[CH:8]\[C:9]#[N:10]>O1CCCC1>[C:9]([C:8]1[S:4][C:2](=[O:3])[NH:6][C:7]=1[CH3:11])#[N:10]

Inputs

Step One
Name
Quantity
40 g
Type
reactant
Smiles
ClC(=O)SCl
Name
Quantity
25 g
Type
reactant
Smiles
N\C(=C/C#N)\C
Name
Quantity
700 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was refluxed for 3 hours after which the solvent
Duration
3 h
DISTILLATION
Type
DISTILLATION
Details
was distilled off under reduced pressure
TEMPERATURE
Type
TEMPERATURE
Details
cooled
ADDITION
Type
ADDITION
Details
1N sodium hydroxide was added
WASH
Type
WASH
Details
The aqueous solution was washed with ethylacetate
EXTRACTION
Type
EXTRACTION
Details
extracted with ethylacetate
CUSTOM
Type
CUSTOM
Details
The organic extracts were dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness and isopropyl ether
ADDITION
Type
ADDITION
Details
was added

Outcomes

Product
Name
Type
product
Smiles
C(#N)C1=C(NC(S1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 31 g
YIELD: CALCULATEDPERCENTYIELD 72.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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